![molecular formula C27H25N5O5 B1226367 2-[(2-Benzotriazol-1-yl-acetyl)-furan-2-ylmethyl-amino]-N-furan-2-ylmethyl-2-(3-methoxy-phenyl)-acetamide](/img/structure/B1226367.png)
2-[(2-Benzotriazol-1-yl-acetyl)-furan-2-ylmethyl-amino]-N-furan-2-ylmethyl-2-(3-methoxy-phenyl)-acetamide
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Overview
Description
CID 3206295 is an organooxygen compound and an organonitrogen compound. It has a role as an anticoronaviral agent. It derives from an alpha-amino acid.
Scientific Research Applications
Anticancer Activity
- Compounds similar to 2-[(2-Benzotriazol-1-yl-acetyl)-furan-2-ylmethyl-amino]-N-furan-2-ylmethyl-2-(3-methoxy-phenyl)-acetamide have been synthesized and tested for their anticancer activity. Specifically, acetamide derivatives have shown potent and selective cytotoxic effects against leukemia cell lines, indicating their potential as anticancer agents (Horishny, Arshad, & Matiychuk, 2021).
Antifungal Effects
- Heterocyclic compounds with a similar structure have been synthesized and shown significant antifungal activity against various fungi species. This suggests their potential use in developing antifungal medications (Kaplancıklı et al., 2013).
Photochromic Applications
- Similar compounds have been used as precursors for photochromic materials. These materials exhibit color changes upon UV irradiation, indicating potential applications in photonic and optical technologies (Aiken et al., 2014).
Antimicrobial Activity
- Some derivatives of this chemical have been synthesized and demonstrated good antibacterial and antifungal activities. This suggests their use in treating microbial infections (Nagarsha et al., 2023).
Synthesis and Biological Evaluation
- These types of compounds have been synthesized and evaluated for various biological activities, including antimicrobial, anthelmintic, anti-inflammatory, and diuretic activities. This broad range of activities highlights the compound's potential in pharmaceutical research (Vagdevi et al., 2006).
properties
Molecular Formula |
C27H25N5O5 |
---|---|
Molecular Weight |
499.5 g/mol |
IUPAC Name |
2-[[2-(benzotriazol-1-yl)acetyl]-(furan-2-ylmethyl)amino]-N-(furan-2-ylmethyl)-2-(3-methoxyphenyl)acetamide |
InChI |
InChI=1S/C27H25N5O5/c1-35-20-8-4-7-19(15-20)26(27(34)28-16-21-9-5-13-36-21)31(17-22-10-6-14-37-22)25(33)18-32-24-12-3-2-11-23(24)29-30-32/h2-15,26H,16-18H2,1H3,(H,28,34) |
InChI Key |
GROOCDCQBXOOCH-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC(=C1)C(C(=O)NCC2=CC=CO2)N(CC3=CC=CO3)C(=O)CN4C5=CC=CC=C5N=N4 |
Canonical SMILES |
COC1=CC=CC(=C1)C(C(=O)NCC2=CC=CO2)N(CC3=CC=CO3)C(=O)CN4C5=CC=CC=C5N=N4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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